Cas no 162709-86-6 (5-(Chloromethyl)-1,2,3-tris(hexadecyloxy)benzene)
162709-86-6 structure
Product Name:5-(Chloromethyl)-1,2,3-tris(hexadecyloxy)benzene
CAS No:162709-86-6
MF:C55H103ClO3
MW:847.857537508011
CID:2780668
PubChem ID:71350498
Update Time:2025-04-21
5-(Chloromethyl)-1,2,3-tris(hexadecyloxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- 5-(CHLOROMETHYL)-1,2,3-TRIS(HEXADECYLOXY)BENZENE
- 162709-86-6
- DTXSID40776297
- 5-(Chloromethyl)-1,2,3-tris(hexadecyloxy)benzene
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- Inchi: 1S/C55H103ClO3/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-57-53-49-52(51-56)50-54(58-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)55(53)59-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h49-50H,4-48,51H2,1-3H3
- InChI Key: VQUAHIRNIXQLEO-UHFFFAOYSA-N
- SMILES: ClCC1C=C(C(=C(C=1)OCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 846.7595748Da
- Monoisotopic Mass: 846.7595748Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 59
- Rotatable Bond Count: 49
- Complexity: 733
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 25.5
- Topological Polar Surface Area: 27.7Ų
5-(Chloromethyl)-1,2,3-tris(hexadecyloxy)benzene Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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